(R)-1,2,3,4-tetrahydronaphthalen-2-ol

• IUPAC Name: (2R)-1,2,3,4-tetrahydronaphthalen-2-ol
• InChI: InChI=1S/C10H12O/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10-11H,5-7H2/t10-/m1/s1
• InChI Key: JWQYZECMEPOAPF-SNVBAGLBSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CC1O
• Isomeric SMILES: C1CC2=CC=CC=C2C[C@@H]1O
• Molecular Formula: C10H12O
• DSSTOX Substance ID: DTXSID70348789
• Molecular Weight: 148.20 g/mol
• CAS RN: 7575-89-5

Description

(R)-1,2,3,4-tetrahydronaphthalen-2-ol, also known as (R)-Tetrahydronaphthalen-2-ol or (R)-THN-2-ol, is a naturally occurring organic compound that is commonly used in a variety of scientific research applications. It is a chiral compound, meaning that it can exist in two different forms, known as the R and S enantiomers. The R enantiomer is the most commonly used form in research and has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Structural Analysis and Synthesis

(R)-1,2,3,4-Tetrahydronaphthalen-2-ol demonstrates notable significance in the structural analysis and synthesis of complex organic compounds. For instance, 1,c-3-diphenyltetran-r-1-ol, a compound possessing the tetrahydronaphthalene core, crystallizes forming a hydrogen-bonded cyclic aggregate. This structure plays a crucial role in the stereoselective synthesis of therapeutic compounds due to the conformational flexibility and stereochemistries of the chiral centers it contains (Vega et al., 2009).

Chemoenzymatic Synthesis

In the realm of chemoenzymatic synthesis, (R)-1,2,3,4-tetrahydronaphthalen-2-ol is a precursor for significant bioactive compounds. Notably, it has been utilized in a chemoenzymatic protocol for synthesizing (2R)-2-amino-1,2,3,4-tetrahydronaphthalenes, which are crucial in preparing 5-hydroxytryptamine receptor agonists (Orsini et al., 2002).

Stereochemistry and Enantiomeric Synthesis

The compound's application extends to stereochemistry and enantioenriched synthesis. A new approach was reported for synthesizing (1R,2R)- and (1S,2S)-1-(hydroxymethyl)-1-vinyl-1,2,3,4-tetrahydronaphthalene-2-ols, showcasing the compound's versatility in accessing different stereoisomers for complex molecular structures (Cheng et al., 2018).

Self-Assembly and Nanoarchitecture

(R)-1,2,3,4-Tetrahydronaphthalen-2-ol has also been observed to form self-assembled structures. It can organize into chiral close-packed herringbone structures and chiral porous pinwheel nanoarchitectures, demonstrating its role in creating ordered molecular assemblies and its potential application in nanotechnology (Silly et al., 2017).

Therapeutic Compound Synthesis

Furthermore, the compound has been used in synthesizing retinoid X receptor-selective retinoids, which have potential therapeutic applications in treating non-insulin-dependent diabetes mellitus (NIDDM). The process involved highly convergent syntheses, illustrating the compound's utility in creating medically relevant molecules (Faul et al., 2001).